Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

hyaluronidase inhibition IC50 neomenthol
versus standard inhibitors

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: (+)-Neomenthol

Cat. No.: S574768

Hyaluronidase Inhibition by Neomenthol

A 2021 study provides direct evidence for neomenthol's activity against hyaluronidase. The key quantitative

data is summarized in the table below.

Compound ICs0 Value (pM) Experimental Context
Neomenthol 12.81 £ 0.01 Cell-free test system [1]
Common Standards (e.g., Tannic Data not available in search Requires further literature
Acid) results search

This study identified neomenthol as a promising compound that delays the growth of skin carcinoma cells

by, in part, inhibiting hyaluronidase activity, which is a key enzyme involved in tumor growth and metastasis

[1].

Experimental Methodology

The data for neomenthol was generated using the following detailed experimental protocol, as described in

the source material [1]:
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e Source of Enzyme: The study used a cell-free test system to evaluate the potency of neomenthol.
The specific hyaluronidase enzyme used was commercially procured [1].

e Assay Conditions: The inhibitory constant (Ki) of neomenthol was determined. The potency was
confirmed through quantitative real-time PCR analysis and molecular docking studies, which help to
understand the binding interaction between neomenthol and the enzyme [1].

¢ Key Findings: The study concluded that neomenthol exhibits significant inhibition of hyaluronidase,
supporting its investigated anticancer potential [1].

Study Objective:
Investigate molecular target-

based anticancer potential
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [hyaluronidase inhibition IC50 neomenthol versus standard

inhibitors]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b574768#hyaluronidase-inhibition-ic50-neomenthol-versus-

standard-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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